Cas no 16518-62-0 (3-Bromo-N,N-dimethylaniline)

• Product Name: 3-Bromo-N,N-dimethylaniline
• CAS No: 16518-62-0
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD00045020
• CID: 87704
• PubChem ID: 24884873
• Update Time: 2025-06-27

3-Bromo-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N,N-dimethylaniline
• N-(3-Bromophenyl)dimethylamine
• m-Bromo-N,N-dimethylaniline
• M-BROMODIMETHYL ANILINE
• N,N-DIMETHYL-3-BROMOANILINE
• (3-BroMophenyl)diMethylaMine
• 3-BROMO-N,N-DIMETHYLBENZENAMINE
• 1-Bromo-3-(dimethylamino)benzene
• 1-(Dimethylamino)-3-bromobenzene
• Benzenamine, 3-bromo-N,N-dimethyl-
• N,N-Dimethyl 3-bromoaniline
• 3-bromo-dimethylaniline
• m-bromodimethylaniline
• PubChem3760
• KSC495E3T
• 3-bromo-1-dimethylaminobenzene
• (3-Bromo-phenyl)-dimethylamine
• 1-bromo-3-dimethylamino-benzene
• (3-bromo-phenyl)-dimethyl-amine
• 3-bromanyl-N,N-dimethyl-aniline
• AKOS015850638
• A810625
• MFCD00045020
• SB78430
• N,N-dimethyl-3-bromobenzene amine
• DTXSID70167856
• CS-W008533
• 16518-62-0
• NS00010873
• A928449
• SCHEMBL44853
• DS-15268
• Q63395304
• FT-0615230
• SY101188
• AMY28205
• 3-Bromo-N,N-Dimethyl Aniline
• C8H10BrN
• USEXQPWLCGBYNT-UHFFFAOYSA-N
• EN300-76302
• 3-BROMO-N pound notN-DIMETHYLANILINE
• 3-Bromo-N,N-dimethylaniline, 97%
• DTXCID9090347
• DB-043611

• MDL： MFCD00045020
• Inchi： 1S/C8H10BrN/c1-10(2)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key： USEXQPWLCGBYNT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N(C)C
• BRN： 2079908

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 200.08
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.402 g/mL at 25 °C
• Melting Point: >300 ºC (acetonitrile ethyl ether )
• Boiling Point: 147-148 ºC (30 Torr)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.6015
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 3.24000
• LogP: 2.51510
• Solubility: Not determined

3-Bromo-N,N-dimethylaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H319-H351-H373-H410
• Warning Statement： Missing Phrase - N15.00950417-P260-P280-P302
  P352
  P312-P304
  P340
  P312-P403
  P233
• Hazardous Material transportation number：UN2810 - class 6.1 - PG 3 - EHS - Toxic, liquids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 20/21/22-33
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R33
• Packing Group：III
• Safety Term：S28;S36/37
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-N,N-dimethylaniline

Introduction to 3-Bromo-N,N-dimethylaniline (CAS No. 16518-62-0)

3-Bromo-N,N-dimethylaniline, with the chemical formula C₈H₁₁BrN, is a versatile organic compound that has gained significant attention in various fields of chemistry and pharmaceutical research. This compound, identified by its CAS number 16518-62-0, is characterized by its unique structure, which includes a bromine atom and two methyl groups attached to an aniline moiety. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-Bromo-N,N-dimethylaniline can be achieved through several methods, including the bromination of N,N-dimethylaniline or the alkylation of 3-bromoaniline. These synthetic routes have been extensively studied and optimized to ensure high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for the production of this compound, which is crucial for sustainable chemical processes.

In terms of its physical properties, 3-Bromo-N,N-dimethylaniline is a solid at room temperature with a melting point ranging from 47 to 49°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and processes.

The chemical reactivity of 3-Bromo-N,N-dimethylaniline is influenced by its functional groups. The bromine atom can undergo substitution reactions, making it a useful starting material for the synthesis of brominated derivatives. The aniline moiety can participate in electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups. These properties have led to its widespread use in the development of new materials and pharmaceuticals.

In the pharmaceutical industry, 3-Bromo-N,N-dimethylaniline has shown promise as an intermediate in the synthesis of various drugs. For example, it has been used in the preparation of antifungal agents and anti-inflammatory compounds. Recent studies have also explored its potential as a precursor for the synthesis of novel anticancer drugs. The ability to introduce bromine atoms into drug molecules can enhance their pharmacological properties, such as improving their solubility and bioavailability.

Beyond pharmaceutical applications, 3-Bromo-N,N-dimethylaniline has found use in materials science. Its unique electronic properties make it a valuable component in the development of organic semiconductors and photovoltaic materials. Research in this area has focused on optimizing the molecular structure to enhance charge transport and light absorption properties.

Safety considerations are an important aspect when handling 3-Bromo-N,N-dimethylaniline. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 3-Bromo-N,N-dimethylaniline (CAS No. 16518-62-0) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structure and reactivity make it an essential building block for the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new uses and improvements in its production methods, further solidifying its importance in modern scientific endeavors.